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Compound of Interest

Compound Name:
Potassium isobutyl 4-

oxidobenzoate

CAS No.: 32314-53-7

Cat. No.: B12647421

Get Quote

Executive Summary: The High-Solubility Paradox
Potassium isobutyl 4-oxidobenzoate (CAS: 32314-53-7) represents a specialized salt form

of Isobutylparaben. While the parent ester (Isobutylparaben) exhibits superior antimicrobial

potency compared to shorter-chain homologs (Methyl/Ethyl), its utility is severely limited by

poor aqueous solubility (~0.02%).

The potassium salt solves the solubility challenge, allowing for high-concentration stock

solutions (>50% w/w). However, it introduces a pH-dependent activation requirement. The salt

itself is not the primary antimicrobial agent; it serves as a delivery vehicle that must dissociate

and protonate into the active ester form within the formulation.

Critical Regulatory Warning: Before proceeding with formulation, note that Isobutylparaben

(and its salts) are banned in leave-on cosmetic products in the European Union (Regulation

(EU) No 358/2014) due to potential endocrine disruption concerns. Usage in pharmaceuticals

and other regions (US, Asia) remains permitted but is under increasing scrutiny.
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Chemical Identity & Stoichiometric Equivalence
To compare MIC values accurately, one must account for the molecular weight difference

between the salt (delivery form) and the ester (active form).

Property
Isobutylparaben (Active
Ester)

Potassium Isobutyl 4-
Oxidobenzoate (Salt)

CAS Number 4247-02-3 32314-53-7

Molecular Weight ~194.23 g/mol ~232.32 g/mol

Solubility (Water) Very Low (~150 ppm) High (>500,000 ppm)

Conversion Factor 1.0
1.20 (1.2 mg Salt ≈ 1.0 mg

Active)

Mechanism of Action: The pH-Activation Pathway
The antimicrobial efficacy of this compound is governed by the Henderson-Hasselbalch

equilibrium. The potassium salt dissociates completely in water. The resulting phenolate anion

is relatively inactive. Only upon lowering the pH (typically < 6.0) does the anion protonate to

form the lipophilic, uncharged ester which penetrates microbial membranes.
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Figure 1: The activation pathway of Potassium Isobutylparaben. Efficacy is negligible at

alkaline pH.

Comparative MIC Analysis
The following data synthesizes experimental ranges for Isobutylparaben. Note: The "Salt

Equivalent" column is calculated using the 1.2x conversion factor.
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Key Insight: Isobutylparaben is approximately 2-4x more potent than Propylparaben and 10-

20x more potent than Methylparaben, particularly against Gram-positive bacteria and fungi.

Target
Microorganism

Methylparaben
MIC (µg/mL)

Propylparaben
MIC (µg/mL)

Isobutylparaben

(Active) MIC

(µg/mL)

K-Isobutyl Salt

(Calc.) MIC

(µg/mL)

S. aureus

(Gram+)
> 2,000 250 - 500 60 - 125 72 - 150

E. coli (Gram-) > 1,000 250 - 500 125 - 250 150 - 300

P. aeruginosa

(Gram-)

> 4,000

(Resistant)
> 2,000 > 1,000 > 1,200

C. albicans

(Yeast)
1,000 - 2,000 125 - 250 60 - 125 72 - 150

A. niger (Mold) 1,000 - 2,000 200 - 400 100 - 200 120 - 240

Data Interpretation:

Gram-Positive & Fungi: Highly effective. The lipophilic isobutyl chain interacts strongly with

the cell membrane of these organisms.

Gram-Negative (Pseudomonas): Like all parabens, it is weak against Pseudomonas species

due to efflux pumps and outer membrane exclusion. It must be combined with a co-

preservative (e.g., Phenoxyethanol, EDTA) for broad-spectrum coverage.

Experimental Protocol: MIC Determination
Standard broth microdilution protocols (CLSI M07) must be modified to account for the salt's

alkalinity. If you dissolve the K-salt directly into broth, the pH will rise, artificially inflating the

MIC (rendering the molecule inactive).

Protocol: Buffered Broth Microdilution

Stock Preparation: Dissolve Potassium Isobutyl 4-oxidobenzoate in sterile water to 10,000

µg/mL (1%).
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Check pH: The pH will be alkaline (~9-10).

Neutralization (Critical Step):

Dilute the stock into double-strength Mueller-Hinton Broth (2x MHB) that has been

buffered to pH 6.0 using a phosphate buffer system.

Why? This forces the equilibrium toward the active ester form immediately upon dilution.

Serial Dilution: Perform 2-fold serial dilutions in 96-well plates.

Inoculation: Add 5 x 10^5 CFU/mL of challenge organism.

Incubation: 35°C for 24h (Bacteria) / 25°C for 48h (Fungi).
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Figure 2: Workflow for accurate MIC determination of paraben salts.

Formulation & Stability Considerations
Solubility Advantage: The potassium salt allows you to add the preservative to the aqueous

phase of a cold-process emulsion, which is impossible with the ester form.

Incompatibility:

Iron: Parabens form colored complexes (pink/red) with iron traces. Use high-quality water

and chelating agents (EDTA).

Non-ionic Surfactants: High levels of ethoxylated surfactants (Polysorbates, PEGs) can

sequester the paraben chain into micelles, effectively deactivating it. If using >1%

Polysorbate 80, the MIC may increase by 2-5 fold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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